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Compound of Interest

Compound Name: 5-Hydroxy-7-methoxycoumarin
CAS No.: 23053-61-4
Cat. No.: B12653517
Get Quote
. J

Executive Summary & Immediate Action

Do not dispose of 5-Hydroxy-7-methoxycoumarin (5-H-7-MC) down the drain. While often
occurring in natural products (e.g., Pelargonium species), this compound is a substituted
coumarin derivative. It must be managed as Non-Halogenated Organic Waste intended for
high-temperature incineration.

Critical Hazard:
e Primary: Skin, eye, and respiratory irritant (H315, H319, H335).[1]
o Secondary: Potential for photosensitization (common in coumarin backbones).

* Incompatibility: Violent reaction potential with strong oxidizing agents (perchlorates,
permanganates).

Chemical Profile & Hazard Identification
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To ensure proper segregation, you must understand the chemical properties that dictate waste

compatibility.
Parameter Specification
Chemical Name 5-Hydroxy-7-methoxycoumarin
5-Hydroxyherniarin; 7-Methoxy-5-
Synonyms )
hydroxycoumarin
CAS Number 484-12-8 (verify specific isomer batch)
Physical State Solid (typically off-white to yellow powder)
. Low in water; Soluble in organic solvents
Solubility
(DMSO, Methanol)
Not P-listed or U-listed; Manage as "Non-
RCRA Status Regulated Chemical Waste" or "Hazardous"
based on local protocol.[1][2]
GHS Classification Warning (Irritant)

Pre-Disposal Protocol: The "Why" Behind the Steps
A. Segregation Logic

Why? Coumarin rings are electron-rich systems. Mixing 5-H-7-MC with strong oxidizers (e.qg.,
Nitric Acid, Chromic Acid) can lead to uncontrolled oxidation, heat generation, and potential fire.

e Action: Segregate strictly into Organic waste streams.

» Prohibition: Never place in "Oxidizing" or "Acid" waste containers.

B. Photosensitivity Management

Why? Coumarins can undergo photodimerization or degradation under UV light. While less
critical for waste than for active reagents, degraded byproducts can alter the pH or reactivity of
the waste container over time.

» Action: If the waste will be stored for >30 days, use amber glass or wrap the container in foil.
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Step-by-Step Disposal Workflow

Scenario A: Solid Waste (Pure Powder or Spilled
Material)

o Containment: Transfer the powder into a wide-mouth high-density polyethylene (HDPE) or
glass jar.

o Labeling: Affix a hazardous waste tag.
o Constituents: "5-Hydroxy-7-methoxycoumarin, solid.”

o Hazard Checkbox: "Irritant” and "Toxic" (Standard precautionary designation for bioactive
coumarins).

o Debris: Contaminated gloves, weigh boats, and paper towels should be double-bagged in
clear polyethylene bags and tied securely. Label as "Solid Debris Contaminated with
Coumarins.”

Scenario B: Liquid Waste (Dissolved in Solvents)

e Solvent Compatibility: Identify the solvent (e.g., DMSO, Methanol).
» Stream Selection:
o Non-Halogenated: If dissolved in Methanol, Ethanol, or Acetone.
o Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform.
» Bulking: Pour into the appropriate carboy. Do not fill >90% to allow for vapor expansion.

e Rinsing: Triple-rinse the original vessel with the compatible solvent and add the rinsate to the
waste container.

Visual Workflow: Decision Matrix

The following diagram outlines the logical flow for categorizing and disposing of 5-H-7-MC
waste to ensure compliance and safety.
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Waste Generation:
5-Hydroxy-7-methoxycoumarin

Determine Physical State

Solid / Powder Liquid Solution

Check Solvent Type

Package in HDPE/Glass Jar
Label: 'Toxic Organic Solid'

Solvent: Acetone, MeOH, DMSO Solvent: DCM, Chloroform
(Non-Halogenated) (Halogenated)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Caption: Decision matrix for segregating 5-Hydroxy-7-methoxycoumarin based on physical
state and solvent carrier.

Regulatory Compliance & Environmental Fate
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RCRA (Resource Conservation and Recovery Act)

Under US EPA regulations, 5-Hydroxy-7-methoxycoumarin is not explicitly listed on the "P"
(Acutely Toxic) or "U" (Toxic) lists [1]. However, the "Cradle-to-Grave" responsibility requires
generators to characterize their waste.[3]

o Determination: Due to its biological activity and structural similarity to regulated coumarins
(like Warfarin, though significantly less toxic), it should be treated as Hazardous Waste by
characteristic (toxicity) to prevent environmental release.

Environmental Impact

Coumarins are alleiopathic agents in nature (inhibiting growth of other plants).
e Bioaccumulation: Moderate potential.

o Aquatic Toxicity: Harmful to aquatic life with long-lasting effects (H412).[4] Zero discharge to
sewer systems is mandatory.

Emergency Procedures (Spills)

If a spill occurs during the disposal process:

PPE Upgrade: Wear Nitrile gloves (double-gloved recommended) and a P95/N95 particulate
respirator if powder is aerosolized.

o Dry Spill: Do not sweep dry dust (creates aerosols). Cover with a wet paper towel
(dampened with water or ethanol) to suppress dust, then wipe up.

o Wet Spill: Absorb with vermiculite or a standard spill pad.

o Decontamination: Clean the surface with a dilute surfactant (soap and water) followed by an
ethanol wipe to remove organic residues.

References

o United States Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. RCRA Regulations. Retrieved from: [Link]
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e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. Retrieved from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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